Cas no 2580239-17-2 (Tert-butyl 2-(4-ethenylpiperidin-4-yl)acetate)

• Product Name: Tert-butyl 2-(4-ethenylpiperidin-4-yl)acetate
• CAS No: 2580239-17-2
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5662675
• PubChem ID: 165895631
• Update Time: 2025-07-02

Tert-butyl 2-(4-ethenylpiperidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2580239-17-2
• EN300-27725138
• tert-butyl 2-(4-ethenylpiperidin-4-yl)acetate
• Tert-butyl 2-(4-ethenylpiperidin-4-yl)acetate

• Inchi： 1S/C13H23NO2/c1-5-13(6-8-14-9-7-13)10-11(15)16-12(2,3)4/h5,14H,1,6-10H2,2-4H3
• InChI Key： KAJRKFRBDFTLBE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1(C=C)CCNCC1)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(4-ethenylpiperidin-4-yl)acetate

Recent Advances in the Study of Tert-butyl 2-(4-ethenylpiperidin-4-yl)acetate (CAS: 2580239-17-2)

The compound Tert-butyl 2-(4-ethenylpiperidin-4-yl)acetate (CAS: 2580239-17-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine and ethenyl functional groups, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and oncology. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of Tert-butyl 2-(4-ethenylpiperidin-4-yl)acetate, aiming to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a key intermediate in the development of neuroactive agents, particularly those targeting GABAergic pathways. This advancement is critical for further preclinical and clinical evaluations.

In addition to its synthetic applications, Tert-butyl 2-(4-ethenylpiperidin-4-yl)acetate has been investigated for its biological activity. A recent in vitro study demonstrated its efficacy as a modulator of dopamine receptors, suggesting potential utility in treating Parkinson's disease and schizophrenia. The compound's ability to cross the blood-brain barrier (BBB) was also confirmed, further supporting its relevance in CNS drug development. These findings were published in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, underscoring the compound's growing importance in neuropharmacology.

Another area of interest is the compound's application in oncology. Preliminary research indicates that derivatives of Tert-butyl 2-(4-ethenylpiperidin-4-yl)acetate exhibit cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. A 2023 study in the European Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of these derivatives, identifying key modifications that enhance antitumor activity while minimizing off-target effects. These insights are paving the way for the development of next-generation anticancer agents.

Despite these promising developments, challenges remain in the clinical translation of Tert-butyl 2-(4-ethenylpiperidin-4-yl)acetate. Issues such as metabolic stability, toxicity profiles, and formulation optimization require further investigation. Recent collaborative efforts between academic and industrial researchers have been directed toward addressing these hurdles, with a focus on pharmacokinetic and pharmacodynamic studies. A 2024 review in Drug Discovery Today emphasized the need for multidisciplinary approaches to accelerate the compound's transition from bench to bedside.

In conclusion, Tert-butyl 2-(4-ethenylpiperidin-4-yl)acetate (CAS: 2580239-17-2) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its applications span neuropharmacology and oncology, with ongoing studies aimed at unlocking its full therapeutic potential. As research progresses, this compound is expected to play an increasingly significant role in the development of innovative treatments for complex diseases. Future directions include advanced preclinical trials and the exploration of novel derivatives to expand its therapeutic scope.